Cas no 749222-48-8 (2-cyano-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]-3-phenylprop-2-enamide)

• Product Name: 2-cyano-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]-3-phenylprop-2-enamide
• CAS No: 749222-48-8
• MF: C₂₄H₂₇N₃O₄
• MW: 421.488886117935
• CID: 6612300
• PubChem ID: 92953307
• Update Time: 2025-10-05

2-cyano-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Cyano-N-(2,5-diethoxy-4-morpholin-4-ylphenyl)-3-phenylprop-2-enamide
• 2-cyano-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]-3-phenylprop-2-enamide
• Z56591089
• EN300-26594412
• 749222-48-8

• Inchi： 1S/C24H27N3O4/c1-3-30-22-16-21(27-10-12-29-13-11-27)23(31-4-2)15-20(22)26-24(28)19(17-25)14-18-8-6-5-7-9-18/h5-9,14-16H,3-4,10-13H2,1-2H3,(H,26,28)/b19-14-
• InChI Key： JVDSYXALIMGEDA-RGEXLXHISA-N
• SMILES： O1CCN(C2C=C(C(=CC=2OCC)NC(/C(/C#N)=C\C2C=CC=CC=2)=O)OCC)CC1

Computed Properties

• Exact Mass: 421.20015635g/mol
• Monoisotopic Mass: 421.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-cyano-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]-3-phenylprop-2-enamide

749222-48-8: A Comprehensive Overview of 2-cyano-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]-3-phenylprop-2-enamide

The compound 749222-48-8, also known as 2-cyano-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]-3-phenylprop-2-enamide, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

Structural Analysis: The molecule consists of a cyano group attached to a propenamide backbone, which is further substituted with a phenyl group at the third position. The nitrogen atom in the amide group is connected to a phenyl ring that is heavily substituted with diethoxy groups at the 2 and 5 positions and a morpholino group at the 4 position. This substitution pattern suggests that the compound may exhibit significant steric and electronic effects, which could influence its reactivity and biological activity.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of 749222-48-8 through various methodologies, including Suzuki coupling reactions and nucleophilic substitutions. Researchers have reported high yields and excellent purity when using palladium catalysts under mild conditions. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity of this compound.

Pharmacological Applications: The compound has shown promise in preclinical studies as a potential therapeutic agent for various diseases, including cancer and inflammatory disorders. Its ability to modulate key signaling pathways, such as the MAPK/ERK pathway, has been extensively investigated. Recent findings suggest that 749222-48-8 may act as a selective inhibitor of certain kinases, making it a valuable candidate for drug development.

Material Science Applications: Beyond pharmacology, 749222-48-8 has demonstrated potential in the development of advanced materials, particularly in the field of organic electronics. Its conjugated system and electron-withdrawing groups make it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have explored its use as a hole transport material in OLEDs, where it exhibits excellent charge transport properties.

Safety Considerations: While 749222-48-8 holds great promise for various applications, its handling requires adherence to standard safety protocols. Proper ventilation, protective equipment, and waste management practices are essential to minimize risks associated with exposure to this compound.

In conclusion, 749222-48-8, or N-[Morpholinophenyl]enamide, represents a versatile molecule with diverse applications across multiple scientific disciplines. Continued research into its properties will undoubtedly unlock new opportunities for its use in both therapeutic and material science contexts.